Cas no 2219371-02-3 (tert-butyl 1,4-dioxo-2,9-diazaspiro5.5undecane-9-carboxylate)

• Product Name: tert-butyl 1,4-dioxo-2,9-diazaspiro5.5undecane-9-carboxylate
• CAS No: 2219371-02-3
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6077576
• PubChem ID: 155823310
• Update Time: 2025-07-17

tert-butyl 1,4-dioxo-2,9-diazaspiro5.5undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,4-dioxo-2,9-diazaspiro5.5undecane-9-carboxylate
• Tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate
• 2219371-02-3
• EN300-1708146

• Inchi： 1S/C14H22N2O4/c1-13(2,3)20-12(19)16-6-4-14(5-7-16)8-10(17)9-15-11(14)18/h4-9H2,1-3H3,(H,15,18)
• InChI Key： DTPRETGFWALXKA-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(CN1)=O)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.7Ų

Additional information on tert-butyl 1,4-dioxo-2,9-diazaspiro5.5undecane-9-carboxylate

tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 2219371-02-3): An Overview of Its Structure, Synthesis, and Applications

tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 2219371-02-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The presence of the tert-butyl group and the dioxo functionalities adds to its chemical versatility and reactivity.

The molecular structure of tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate can be represented as follows: C₁₇H₂₇N₂O₄. The compound features a spiro[5.5]undecane core with two nitrogen atoms and two oxygen atoms in the dioxo groups. The tert-butyl group attached to the carboxylate moiety provides additional steric hindrance and stability, making it an attractive candidate for various synthetic transformations.

In terms of synthesis, tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate can be prepared through a multi-step process involving the reaction of appropriate precursors under controlled conditions. One common approach involves the condensation of a suitable diamine with a cyclic anhydride in the presence of a tert-butyl alcohol derivative. This reaction typically proceeds via a nucleophilic addition followed by intramolecular cyclization to form the spiro ring system.

The unique structural features of tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate have led to its exploration in various research areas. In medicinal chemistry, this compound has shown promise as a scaffold for the development of novel bioactive molecules. Recent studies have demonstrated its potential as a ligand for G protein-coupled receptors (GPCRs), which are important targets for drug discovery. The ability to modulate GPCR activity through this compound could lead to new therapeutic agents for treating diseases such as neurological disorders and cancer.

In addition to its medicinal applications, tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate has also been investigated for its use in materials science. The presence of multiple functional groups and the spiro ring system make it an attractive building block for constructing advanced materials with tailored properties. For example, researchers have explored its use in the synthesis of polymers with enhanced mechanical strength and thermal stability. These materials could find applications in areas such as electronics, coatings, and composite materials.

The physicochemical properties of tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided valuable insights into the molecular structure and conformational behavior of the compound. For instance, NMR studies have revealed the dynamic nature of the spiro ring system and the influence of solvent effects on its conformational equilibrium.

In terms of safety and handling, it is important to note that while tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate is not classified as a hazardous material under current regulations, proper precautions should be taken during its synthesis and use to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory protocols for handling organic compounds.

The future prospects for tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while reducing costs and environmental impact. Additionally, efforts are being made to explore new applications in areas such as catalysis and supramolecular chemistry. The development of efficient synthetic routes and novel derivatives could further expand the utility of this compound in both academic and industrial settings.

In conclusion, tert-butyl 1,4-dioxo-2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 2219371-02-3) is a versatile organic compound with a rich structural profile that offers numerous opportunities for scientific exploration and practical application. Its unique combination of functional groups and spiro ring system makes it an attractive candidate for medicinal chemistry and materials science research.